N-1,3-benzodioxol-5-yl-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C18H16N2O2S.BrH/c1-11-3-4-12(2)14(7-11)15-9-23-18(20-15)19-13-5-6-16-17(8-13)22-10-21-16;/h3-9H,10H2,1-2H3,(H,19,20);1H
• InChI Key: VOFZURJVTDIKMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC3=CC4=C(C=C3)OCO4.Br
• Molecular Formula: C18H17BrN2O2S
• Molecular Weight: 405.3 g/mol

Description

N-1,3-benzodioxol-5-yl-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide is a chemical compound that has been synthesized in recent years. It has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide is not yet fully understood. However, it is believed to act by inhibiting specific enzymes and signaling pathways involved in various biological processes. It has been shown to inhibit the activity of kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate neuronal activity. It has also been shown to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using N-1,3-benzodioxol-5-yl-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide in lab experiments include its high potency, specificity, and selectivity. It can be used as a tool to study specific biological processes and protein-protein interactions. However, its limitations include its complex synthesis process and high cost.

Future Directions

There are several future directions for the study of N-1,3-benzodioxol-5-yl-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide. One direction is the development of more efficient and cost-effective synthesis methods. Another direction is the study of its potential applications in the treatment of other diseases, such as diabetes and cardiovascular diseases. Furthermore, the study of its mechanism of action and protein-protein interactions can provide valuable insights into the development of new drugs and therapies.

Synthesis Methods

N-1,3-benzodioxol-5-yl-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide is a complex chemical compound that requires a multi-step synthesis process. The synthesis method involves the reaction of 2,5-dimethylphenyl isothiocyanate with 1,3-benzodioxole-5-amine in the presence of a base, followed by the reaction of the resulting intermediate with hydrobromic acid. The final product is obtained after purification and crystallization.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has also been used as a tool in the study of protein-protein interactions and drug discovery.